Cas no 62469-61-8 (10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene)
62469-61-8 structure
Product Name:10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene
CAS No:62469-61-8
MF:C13H8ClNO
MW:229.661722183228
MDL:MFCD07636843
CID:843858
PubChem ID:7061872
Update Time:2025-04-19
10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene Chemical and Physical Properties
Names and Identifiers
-
- 11-Chlorodibenzo[b,f][1,4]oxazepine
- 6-chlorobenzo[b][1,4]benzoxazepine
- Dibenz[b,f][1,4]oxazepine, 11-chloro-
- 10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene
- (E)-11-Chlorodibenzo[b,f][1,4]oxazepine
- USQRYWGUCOATEU-UHFFFAOYSA-N
- DTXSID00427657
- EN300-345131
- 10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene
- SY221391
- MFCD07636843
- SCHEMBL311434
- DB-328855
- F50533
- 62469-61-8
- 11-chloro-dibenzo[b,f][1,4]oxazepine
-
- MDL： MFCD07636843
- Inchi： 1S/C13H8ClNO/c14-13-9-5-1-3-7-11(9)16-12-8-4-2-6-10(12)15-13/h1-8H
- InChI Key： USQRYWGUCOATEU-UHFFFAOYSA-N
- SMILES： ClC1C2C=CC=CC=2OC2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 229.0294416g/mol
- Monoisotopic Mass: 229.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 21.6Ų
10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095232-5g |
11-Chlorodibenzo[b,f][1,4]oxazepine |
62469-61-8 | 95% | 5g |
$978.64 | 2023-09-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC12747-5g |
6-chlorobenzo[b][1,4]benzoxazepine |
62469-61-8 | 95% | 5g |
$800 | 2023-09-07 | |
| Enamine | EN300-345131-0.05g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 0.05g |
$174.0 | 2023-09-03 | |
| Enamine | EN300-345131-0.1g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 0.1g |
$257.0 | 2023-09-03 | |
| Enamine | EN300-345131-0.25g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 0.25g |
$367.0 | 2023-09-03 | |
| Enamine | EN300-345131-0.5g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 0.5g |
$579.0 | 2023-09-03 | |
| Enamine | EN300-345131-1.0g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-345131-2.5g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 2.5g |
$1454.0 | 2023-09-03 | |
| Enamine | EN300-345131-5.0g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 5.0g |
$2152.0 | 2023-02-22 | |
| Enamine | EN300-345131-10.0g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 10.0g |
$3191.0 | 2023-02-22 |
10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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